Cas no 919281-72-4 (1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)-)

1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)- structure
919281-72-4 structure
Product Name:1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)-
CAS No:919281-72-4
MF:C30H26N2
MW:414.540847301483
CID:765133
PubChem ID:71425396
Update Time:2025-04-19

1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)-
    • 2,4,5-triphenyl-1-(2,4,6-trimethylphenyl)imidazole
    • 919281-72-4
    • 2,4,5-Triphenyl-1-(2,4,6-trimethylphenyl)-1H-imidazole
    • DTXSID10844179
    • Inchi: 1S/C30H26N2/c1-21-19-22(2)28(23(3)20-21)32-29(25-15-9-5-10-16-25)27(24-13-7-4-8-14-24)31-30(32)26-17-11-6-12-18-26/h4-20H,1-3H3
    • InChI Key: HBVRDBSEEQTBRM-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 414.209598838g/mol
  • Monoisotopic Mass: 414.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 17.8Ų
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